Cas no 2138133-38-5 (N-(4-ethynylphenyl)propane-1-sulfonamide)

• Product Name: N-(4-ethynylphenyl)propane-1-sulfonamide
• CAS No: 2138133-38-5
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 6073094
• PubChem ID: 58724818
• Update Time: 2025-08-04

N-(4-ethynylphenyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethynylphenyl)propane-1-sulfonamide
• 2138133-38-5
• EN300-744007

• Inchi： 1S/C11H13NO2S/c1-3-9-15(13,14)12-11-7-5-10(4-2)6-8-11/h2,5-8,12H,3,9H2,1H3
• InChI Key： UCFYTFJJWVZZMM-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC(C#C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Additional information on N-(4-ethynylphenyl)propane-1-sulfonamide

Professional Introduction to N-(4-ethynylphenyl)propane-1-sulfonamide (CAS No. 2138133-38-5)

N-(4-ethynylphenyl)propane-1-sulfonamide (CAS No. 2138133-38-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic utilities. The presence of an ethynyl group in the phenyl ring introduces a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of N-(4-ethynylphenyl)propane-1-sulfonamide consists of a propane-1-sulfonamide moiety linked to a 4-ethynylphenyl group. This configuration endows the compound with distinct chemical and pharmacological characteristics that have been explored in recent studies. The ethynyl group, characterized by its triple bond, offers opportunities for further functionalization through reactions such as cross-coupling, which is a cornerstone of modern synthetic organic chemistry.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. N-(4-ethynylphenyl)propane-1-sulfonamide has been investigated for its potential role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies. The sulfonamide group is known to interact with biological targets such as enzymes and receptors, which makes it an attractive scaffold for drug design.

One of the most compelling aspects of N-(4-ethynylphenyl)propane-1-sulfonamide is its versatility in synthetic chemistry. The ethynyl functionality allows for facile incorporation into more complex molecular architectures through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions have enabled the creation of novel heterocyclic compounds and have expanded the toolkit available to medicinal chemists.

The pharmacological properties of N-(4-ethynylphenyl)propane-1-sulfonamide have been studied in several preclinical models. Research indicates that this compound exhibits promising activity against certain bacterial strains, suggesting its potential as a lead compound for the development of new antibiotics. Additionally, its interaction with inflammatory pathways has been explored, indicating a possible role in the management of chronic inflammatory diseases.

The synthesis of N-(4-ethynylphenyl)propane-1-sulfonamide involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of 4-vinylaniline, which is then converted into 4-propargylaniline through metal-catalyzed hydrogenation or other coupling methods. Subsequent sulfonation and amidation steps yield the desired product. This synthetic route underscores the importance of N-(4-ethynylphenyl)propane-1-sulfonamide as a building block in pharmaceutical synthesis.

The growing interest in N-(4-ethynylphenyl)propane-1-sulfonamide is also driven by its potential applications in materials science. The ethynyl group can be polymerized or used to functionalize surfaces, leading to novel materials with enhanced properties such as conductivity or biocompatibility. These applications are particularly relevant in the development of advanced medical devices and biodegradable polymers.

In conclusion, N-(4-ethynylphenyl)propane-1-sulfonamide(CAS No. 2138133-38-5) represents a significant advancement in both pharmaceutical and chemical research. Its unique structural features and diverse applications make it a compelling subject for further investigation. As research continues to uncover new possibilities for this compound, its role in drug development and material science is likely to expand, offering innovative solutions to some of the most pressing challenges in these fields.